Cas no 175277-79-9 (Methyl 5-acetyl-3-ethylisoxazole-4-carboxylate)

• Product Name: Methyl 5-acetyl-3-ethylisoxazole-4-carboxylate
• CAS No: 175277-79-9
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 133820
• PubChem ID: 2799980
• Update Time: 2025-04-19

Methyl 5-acetyl-3-ethylisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-acetyl-3-ethylisoxazole-4-carboxylate
• 4-Isoxazolecarboxylicacid, 5-acetyl-3-ethyl-, methyl ester
• Methyl 5-acetyl-3-ethyl-1,2-oxazole-4-carboxylate
• AC1ME3JY
• AG-E-25680
• CTK4D5822
• KB-54521
• SPB06809
• DTXSID10384126
• AKOS015908474
• 4-CYANO-4-NITRODIPHENYL
• 175277-79-9
• 4-Isoxazolecarboxylic acid, 5-acetyl-3-ethyl-, methyl ester
• FT-0628672

• Inchi： 1S/C9H11NO4/c1-4-6-7(9(12)13-3)8(5(2)11)14-10-6/h4H2,1-3H3
• InChI Key： AYYATAZJCFFYFO-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=C(C(=O)OC)C(CC)=N1

Computed Properties

• Exact Mass: 197.06883
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 69.4

Methyl 5-acetyl-3-ethylisoxazole-4-carboxylate Security Information

• Safety Term：S24/25